Nitration of iron corrolates: further evidence for non-innocence of the corrole ligand†

Chemical Communications Pub Date: 2011-03-07 DOI: 10.1039/C0CC05491G

Abstract

Mono- and di-substituted β-nitro derivatives have been obtained from the reaction of ttcorrFeCl with sodium nitrite in refluxing DMF. This result is unprecedented for iron corrolates and further evidences the non-innocent character of the corrole ligand.

Graphical abstract: Nitration of iron corrolates: further evidence for non-innocence of the corrole ligand
Nitration of iron corrolates: further evidence for non-innocence of the corrole ligand†
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